Cas no 1367934-08-4 (2-(thian-3-yl)acetic acid)

• Product Name: 2-(thian-3-yl)acetic acid
• CAS No: 1367934-08-4
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• MDL: MFCD22069162
• CID: 5159777
• PubChem ID: 82415531
• Update Time: 2025-10-29

2-(thian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-acetic acid, tetrahydro-
• 2-(thian-3-yl)acetic acid

• MDL： MFCD22069162
• Inchi： 1S/C7H12O2S/c8-7(9)4-6-2-1-3-10-5-6/h6H,1-5H2,(H,8,9)
• InChI Key： AQLJZLIQLBJTBE-UHFFFAOYSA-N
• SMILES： C1SCCCC1CC(O)=O

Computed Properties

• Exact Mass: 160.05580079g/mol
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 2-(thian-3-yl)acetic acid

2-(Thian-3-yl)acetic Acid: An Overview of Its Structure, Properties, and Applications

2-(Thian-3-yl)acetic acid (CAS No. 1367934-08-4) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct thianyl (thiophene) moiety, which imparts unique chemical and physical properties that make it a valuable building block in the development of novel compounds and materials.

The molecular structure of 2-(thian-3-yl)acetic acid consists of a thiophene ring attached to an acetic acid group. The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is known for its aromaticity and stability. The presence of the acetic acid group provides the molecule with acidic properties, making it useful in various chemical reactions and processes. The combination of these structural features results in a compound with a molecular formula of C₆H₆O₂S and a molecular weight of 146.17 g/mol.

In terms of physical properties, 2-(thian-3-yl)acetic acid is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for use in a variety of chemical reactions and processes where solubility in organic solvents is advantageous.

The chemical reactivity of 2-(thian-3-yl)acetic acid is primarily driven by the presence of the carboxylic acid group. This functional group can participate in various reactions, including esterification, amide formation, and decarboxylation. The thiophene ring also contributes to the reactivity by providing sites for electrophilic aromatic substitution reactions. These properties make 2-(thian-3-yl)acetic acid a versatile starting material for the synthesis of more complex molecules.

In the pharmaceutical industry, 2-(thian-3-yl)acetic acid has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its use in the development of anti-inflammatory agents, antioxidants, and anticancer drugs. For example, derivatives of 2-(thian-3-yl)acetic acid have been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, some derivatives have demonstrated antioxidant properties by scavenging reactive oxygen species (ROS), which are known to contribute to various diseases including neurodegenerative disorders and cardiovascular diseases.

In the field of materials science, 2-(thian-3-yl)acetic acid has been investigated for its potential use in the synthesis of functional materials with unique optical and electronic properties. The thiophene moiety is known to be an excellent electron donor, making it useful in the design of conjugated polymers and small molecules for organic electronics applications such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). Recent research has focused on developing new conjugated systems based on 2-(thian-3-yl)acetic acid that exhibit improved charge transport properties and enhanced photophysical performance.

The synthetic accessibility of 2-(thian-3-yl)acetic acid has also been a subject of interest. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the reaction of 3-bromothiophene with acetylene followed by hydrolysis to form the carboxylic acid group. Another method involves the palladium-catalyzed coupling reaction between 3-bromothiophene and acetic acid derivatives. These synthetic strategies provide chemists with flexible options for large-scale production and customization of the compound for specific applications.

The environmental impact of 2-(thian-3-yl)acetic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, its potential environmental fate and effects should be monitored to ensure sustainable use. Studies have shown that it can be biodegraded under certain conditions, but further research is needed to fully understand its environmental behavior.

In conclusion, 2-(thian-3-yl)acetic acid (CAS No. 1367934-08-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features provide it with valuable chemical properties that make it an attractive building block for the development of novel compounds and materials. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in modern chemistry and related fields.